Cas no 2228745-49-9 (1-(1-bromopropan-2-yl)-3-nitrobenzene)

• Product Name: 1-(1-bromopropan-2-yl)-3-nitrobenzene
• CAS No: 2228745-49-9
• MF: C₉H₁₀BrNO₂
• MW: 244.085201740265
• CID: 6420072
• PubChem ID: 165789528
• Update Time: 2025-10-31

1-(1-bromopropan-2-yl)-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(1-bromopropan-2-yl)-3-nitrobenzene
• EN300-1904324
• 2228745-49-9

• Inchi： 1S/C9H10BrNO2/c1-7(6-10)8-3-2-4-9(5-8)11(12)13/h2-5,7H,6H2,1H3
• InChI Key： JQWLXHKCGFXDRE-UHFFFAOYSA-N
• SMILES： BrCC(C)C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 242.98949g/mol
• Monoisotopic Mass: 242.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 45.8Ų

Additional information on 1-(1-bromopropan-2-yl)-3-nitrobenzene

Chemical Profile of 1-(1-bromopropan-2-yl)-3-nitrobenzene (CAS No. 2228745-49-9)

1-(1-bromopropan-2-yl)-3-nitrobenzene, identified by the CAS number 2228745-49-9, is a significant compound in the realm of organic chemistry and pharmaceutical research. This aromatic nitro compound features a unique structural motif that has garnered considerable attention due to its potential applications in medicinal chemistry and material science. The presence of both a brominated alkylic side chain and a nitro group on a benzene ring imparts distinct reactivity, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 1-(1-bromopropan-2-yl)-3-nitrobenzene consists of a nitro-substituted benzene ring connected to a brominated propanyl group. This configuration allows for diverse chemical transformations, including nucleophilic aromatic substitution, cross-coupling reactions, and functional group interconversions. Such versatility has positioned this compound as a key building block in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

In recent years, the pharmaceutical industry has shown increasing interest in nitroaromatic compounds due to their broad spectrum of biological activities. The nitro group, while traditionally associated with explosive materials, plays a crucial role in drug design as it can serve as a pharmacophore or be chemically reduced to an amine, altering the compound's pharmacological profile. The bromine atom on the propanyl side chain further enhances the compound's utility by enabling palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl scaffolds found in many bioactive molecules.

Current research highlights the application of 1-(1-bromopropan-2-yl)-3-nitrobenzene in the synthesis of kinase inhibitors, which are critical targets in oncology and inflammatory diseases. For instance, studies have demonstrated its use as a precursor in generating substituted anilines via palladium-catalyzed borylation followed by Suzuki coupling. These intermediates have shown promise in modulating tyrosine kinase activity, a key mechanism in cancer cell proliferation. The ability to functionalize both the aromatic ring and the alkylic side chain provides synthetic chemists with unparalleled flexibility in tailoring molecular properties for desired biological outcomes.

The exploration of 1-(1-bromopropan-2-yl)-3-nitrobenzene also extends into materials science, particularly in the development of organic electronic materials. Nitroaromatics are known for their electron-withdrawing properties, which can influence charge transport characteristics in organic semiconductors. Researchers have investigated derivatives of this compound for use in organic light-emitting diodes (OLEDs) and field-effect transistors (OFETs), where fine-tuning of electron affinity and ionization potential is essential for optimal device performance. The bromine substituent allows for further modifications via metalation or halogen-metal exchange reactions, enabling the integration of other functional groups that enhance material properties.

From a synthetic perspective, 1-(1-bromopropan-2-yl)-3-nitrobenzene serves as an excellent platform for exploring novel reaction pathways. Transition-metal catalysis remains at the forefront of modern organic synthesis, and this compound has been employed in various catalytic processes to generate complex structures efficiently. For example, directed ortho-metalation strategies have been utilized to introduce diverse substituents at specific positions on the benzene ring, followed by reduction or further functionalization to achieve target molecules with high selectivity and yield.

The growing emphasis on green chemistry has also influenced the handling and application of 1-(1-bromopropan-2-yl)-3-nitrobenzene. Researchers are increasingly adopting solvent-free conditions or using environmentally benign solvents to minimize waste generation during synthetic procedures. Additionally, catalytic methods that reduce reliance on stoichiometric reagents are being prioritized to enhance sustainability. These efforts align with broader industry trends toward greener pharmaceutical manufacturing processes while maintaining high standards of efficiency and product quality.

In conclusion, 1-(1-bromopropan-2-yl)-3-nitrobenzene (CAS No. 2228745-49-9) represents a versatile and multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features enable diverse synthetic applications, making it indispensable in drug discovery and material science research. As advancements continue to emerge in catalytic methodologies and sustainable practices, this compound is poised to remain at the forefront of innovation in organic chemistry and beyond.